Cas no 1357162-93-6 (2-Cyano-5-(morpholinomethyl)phenylboronic acid)

• Product Name: 2-Cyano-5-(morpholinomethyl)phenylboronic acid
• CAS No: 1357162-93-6
• MF: C₁₂H₁₅BN₂O₃
• MW: 246.070102930069
• CID: 2122106
• Update Time: 2023-08-03

2-Cyano-5-(morpholinomethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-5-(morpholinomethyl)phenylboronic acid
• 2-Cyano-5-(morpholinomethyl)phenylboronic acid

• Inchi： 1S/C12H15BN2O3/c14-8-11-2-1-10(7-12(11)13(16)17)9-15-3-5-18-6-4-15/h1-2,7,16-17H,3-6,9H2
• InChI Key： DQCPBUJLKUOOGC-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C#N)=C(B(O)O)C=2)CC1

Computed Properties

• Exact Mass: 246.118
• Monoisotopic Mass: 246.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7